Cas no 921582-80-1 (1-(4-fluorophenyl)-4-methoxy-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-4-methoxy-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921582-80-1
• MF: C₁₅H₁₆FN₃O₃
• MW: 305.304246902466
• CID: 6450933
• Update Time: 2025-08-02

1-(4-fluorophenyl)-4-methoxy-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-methoxy-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide
• 1-(4-fluorophenyl)-4-methoxy-6-oxo-N-propylpyridazine-3-carboxamide

• Inchi： 1S/C15H16FN3O3/c1-3-8-17-15(21)14-12(22-2)9-13(20)19(18-14)11-6-4-10(16)5-7-11/h4-7,9H,3,8H2,1-2H3,(H,17,21)
• InChI Key： JAIZNTWXCIWOSZ-UHFFFAOYSA-N
• SMILES： C1(C(NCCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1OC

Additional information on 1-(4-fluorophenyl)-4-methoxy-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of 1-(4-fluorophenyl)-4-methoxy-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 921582-80-1)

The compound 1-(4-fluorophenyl)-4-methoxy-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 921582-80-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl group and a dihydropyridazine core, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

One of the most searched topics in modern chemistry is the role of fluorinated compounds in drug design. The presence of a 4-fluorophenyl moiety in this molecule enhances its metabolic stability and bioavailability, aligning with the growing demand for improved pharmacokinetics in therapeutic agents. Researchers are particularly interested in how such modifications can reduce drug degradation and enhance target specificity, addressing challenges like drug resistance and side effects.

The dihydropyridazine scaffold is another highlight, as it is increasingly recognized for its versatility in medicinal chemistry. This heterocyclic framework is found in compounds with diverse biological activities, from anti-inflammatory to antimicrobial effects. The 6-oxo and 3-carboxamide functional groups further contribute to its reactivity, enabling interactions with enzymes or receptors—a key focus in structure-activity relationship (SAR) studies.

In agrochemical applications, 1-(4-fluorophenyl)-4-methoxy-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide has drawn attention for its potential as a plant growth regulator or pest control agent. With the global shift toward sustainable agriculture, the search for eco-friendly chemicals with high efficacy and low environmental impact has intensified. This compound’s structural features may offer advantages in targeted action and biodegradability, meeting regulatory and consumer demands for greener solutions.

From a synthetic perspective, the compound’s CAS No. 921582-80-1 serves as a critical identifier for researchers sourcing materials or validating protocols. Laboratories prioritize high-purity synthesis and scalable production methods, reflecting broader industry trends toward cost-effective and reproducible processes. Computational tools like AI-driven retrosynthesis are also being leveraged to optimize routes for such complex molecules, a topic frequently searched by chemists.

In conclusion, 1-(4-fluorophenyl)-4-methoxy-6-oxo-N-propyl-1,6-dihydropyridazine-3-carboxamide exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable agriculture—resonate with today’s scientific priorities, making it a compelling subject for further study and commercialization.